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Foreword

A comprehensive search for detailed crystallographic data and experimental protocols for the
single-crystal X-ray diffraction of 1,2,5-Triphenylpyrrole did not yield specific results in the
public domain. The compound is indexed in chemical databases such as PubChem with the
chemical formula C22H17N[1]. However, detailed structural information including unit cell
parameters, bond lengths, and angles from single-crystal X-ray diffraction studies are not
readily available.

Due to the similarity in nomenclature, searches often lead to information on 1,3,5-
Triphenylpyrazole, a distinct heterocyclic compound with the chemical formula C21H16N2.
Extensive crystallographic data is available for this pyrazole derivative. This guide will,
therefore, provide a detailed technical overview of the crystal structure of 1,3,5-
Triphenylpyrazole as a comprehensive example of a closely related triphenyl-substituted
heterocycle.

In-depth Technical Guide: Crystal Structure of 1,3,5-
Triphenylpyrazole

This section provides a detailed overview of the crystal structure of 1,3,5-Triphenylpyrazole,
including its crystallographic data, synthesis, and molecular structure.
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Crystallographic Data Summary

The crystal structure of 1,3,5-Triphenylpyrazole has been determined by single-crystal X-ray
diffraction. The key crystallographic parameters are summarized in the table below for clear
comparison and reference.

Parameter Value
Chemical Formula C21H16N2
Molar Mass 296.4 g/mol
Crystal System Orthorhombic
Space Group Fdd2

Unit Cell Dimensions

a 29.627 A

b 36.790 A

c 5.865 A

o, B,y 90.000°
Volume 6387.1 A3

Z (Molecules per unit cell) 16
Calculated Density 1.232 g/cm3
Residual Factor (R-factor) 0.0557
COD Number 7118111

Table 1: Crystallographic data for 1,3,5-Triphenylpyrazole.[2]

Experimental Protocols

The synthesis and crystallization of 1,3,5-Triphenylpyrazole and its derivatives are well-
established. The following sections detail the methodologies for synthesis and single-crystal
growth.
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2.1. Synthesis of 1,3,5-Tris(1-phenyl-1H-pyrazol-5-yl)benzenes

A common synthetic route to obtain phenyl-substituted pyrazoles involves the cyclization

reaction of an enaminone with a hydrazine derivative.

Materials:

1,3,5-tris(3-dimethylamino-1-oxoprop-2-en-yl)benzene (enaminone precursor)
Phenylhydrazine
4-Toluenesulfonic acid (catalyst)

Ethanol (solvent)

Procedure:

The enaminone precursor is synthesized according to established literature methods.

A mixture of the enaminone, phenylhydrazine, and a catalytic amount of 4-toluenesulfonic
acid is prepared in ethanol.

The reaction mixture is refluxed for a specified period, typically several hours, to ensure
complete cyclization.

The progress of the reaction can be monitored using techniques such as Thin Layer
Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature to allow for the
precipitation of the crude product.

The solid product is collected by filtration, washed with cold ethanol to remove impurities,
and dried.

Further purification can be achieved by recrystallization from a suitable solvent.[3][4]

2.2. Single Crystal Growth
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High-quality single crystals suitable for X-ray diffraction are typically grown using slow
evaporation or diffusion techniques.

Procedure:

o A saturated solution of the purified 1,3,5-Triphenylpyrazole derivative is prepared in a
suitable solvent or solvent mixture (e.g., dichloromethane/diethyl ether).

e The solution is filtered to remove any particulate matter.

o The filtered solution is left undisturbed in a loosely covered container to allow for the slow
evaporation of the solvent at room temperature.

» Alternatively, a slow diffusion method can be employed where a less soluble solvent is
carefully layered on top of the saturated solution.

o Over a period of several days to weeks, single crystals of sufficient size and quality for X-ray
diffraction analysis will form.[5]

Visualization of the Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and crystallization of
1,3,5-Triphenylpyrazole derivatives.
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Synthesis and Crystallization Workflow for 1,3,5-Triphenylpyrazole Derivatives.
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Molecular Structure

The molecular structure of 1,3,5-Triphenylpyrazole consists of a central five-membered
pyrazole ring substituted with three phenyl groups at positions 1, 3, and 5. The phenyl rings are
typically not coplanar with the pyrazole ring, exhibiting varying dihedral angles. This non-planar
conformation is a common feature in such multi-aryl substituted heterocyclic systems and
influences the crystal packing and intermolecular interactions. The specific arrangement of the
phenyl groups can give rise to different crystalline polymorphs with distinct physical properties.
The supramolecular architecture is often governed by a combination of van der Waals forces
and, in some derivatives, hydrogen bonding or 1t-1t stacking interactions.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.researchgate.net/publication/322013382_Synthesis_Crystal_Structure_and_Supramolecular_Understanding_of_135-Tris1-phenyl-1H-pyrazol-5-ylbenzenes
https://pmc.ncbi.nlm.nih.gov/articles/PMC5943957/
https://www.benchchem.com/product/b15349035?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_5-Triphenylpyrrole
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triphenylpyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Triphenylpyrazole
https://www.researchgate.net/publication/322013382_Synthesis_Crystal_Structure_and_Supramolecular_Understanding_of_135-Tris1-phenyl-1H-pyrazol-5-ylbenzenes
https://pmc.ncbi.nlm.nih.gov/articles/PMC5943957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5943957/
https://www.mdpi.com/2073-4352/14/2/162
https://www.benchchem.com/product/b15349035#crystal-structure-of-1-2-5-triphenylpyrrole
https://www.benchchem.com/product/b15349035#crystal-structure-of-1-2-5-triphenylpyrrole
https://www.benchchem.com/product/b15349035#crystal-structure-of-1-2-5-triphenylpyrrole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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